Cas no 919473-51-1 (Benzenamine, 4-(4-amino-2-methylphenoxy)-3-(trifluoromethyl)-)

• Product Name: Benzenamine, 4-(4-amino-2-methylphenoxy)-3-(trifluoromethyl)-
• CAS No: 919473-51-1
• MF: C₁₄H₁₃F₃N₂O
• MW: 282.261033773422
• CID: 763119
• PubChem ID: 59814117
• Update Time: 2025-04-19

Benzenamine, 4-(4-amino-2-methylphenoxy)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(4-amino-2-methylphenoxy)-3-(trifluoromethyl)-
• 4-[4-amino-2-(trifluoromethyl)phenoxy]-3-methylaniline
• 4-(4-Amino-2-methylphenoxy)-3-(trifluoromethyl)aniline
• 919473-51-1
• SCHEMBL12261579
• DTXSID20733060
• CGEVCHNOJKXMSQ-UHFFFAOYSA-N

• Inchi： 1S/C14H13F3N2O/c1-8-6-9(18)2-4-12(8)20-13-5-3-10(19)7-11(13)14(15,16)17/h2-7H,18-19H2,1H3
• InChI Key： CGEVCHNOJKXMSQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1OC1C=CC(=CC=1C)N)N)(F)F

Computed Properties

• Exact Mass: 282.09799753g/mol
• Monoisotopic Mass: 282.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.3Ų